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Cat. No.: B8576446

Get Quote

Executive Summary
Z-LEU-PHE-OH (N-Benzyloxycarbonyl-L-Leucyl-L-Phenylalanine) is a hydrophobically

modified dipeptide derivative serving two distinct but critical roles in modern biochemistry: as a

specific substrate for metalloproteases (specifically Carboxypeptidase A) and as a

supramolecular building block for self-assembling hydrogels.[1]

This guide provides a technical deep-dive into its utility, moving beyond simple catalog

definitions to explore the mechanistic causality of its applications. It is designed for researchers

optimizing enzyme kinetic assays or developing peptide-based drug delivery systems.

Part 1: Chemical Profile & Physicochemical
Properties
Before integrating Z-LEU-PHE-OH into experimental workflows, its physicochemical behavior

must be understood. The N-terminal Benzyloxycarbonyl (Z or Cbz) group confers significant

hydrophobicity, altering its solubility and interaction with enzyme active sites compared to the

free dipeptide.
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Property Specification

Chemical Name N-(Carbobenzyloxy)-L-leucyl-L-phenylalanine

CAS Number 6401-63-4

Molecular Formula C₂₃H₂₈N₂O₅

Molecular Weight 412.48 g/mol

Solubility

Soluble in organic solvents (DMSO, DMF,

Ethanol). Low solubility in water; requires pH

adjustment (alkaline) or co-solvents.

pKa (approx) ~3.5 (C-terminal carboxylic acid)

Stability

Stable at room temperature as a solid.

Hydrolyzes in strong acid/base or presence of

peptidases.

Part 2: Enzymology – Carboxypeptidase A (CPA)
Substrate[2]
The primary biochemical application of Z-LEU-PHE-OH is as a substrate for Carboxypeptidase

A (CPA) (EC 3.4.17.1).

Mechanism of Action
CPA is a zinc-dependent exopeptidase that hydrolyzes the C-terminal peptide bond of proteins

and peptides. It exhibits a strong specificity for substrates with:

Aromatic or bulky aliphatic C-terminal residues (Phenylalanine in this case).

A free C-terminal carboxylate (present in Z-LEU-PHE-OH).

A blocked N-terminus (The Z-group prevents aminopeptidase degradation and mimics the

interior of a protein chain).

The Z-LEU-PHE-OH molecule binds to the CPA active site where the Zinc ion coordinates with

the carbonyl oxygen of the scissile bond (between Leu and Phe) and the side chain of Glu-270
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acts as a general base to activate a water molecule for nucleophilic attack.

Visualization: CPA Hydrolysis Pathway
The following diagram illustrates the logical flow of the enzymatic cleavage.
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Caption: Mechanistic pathway of Z-LEU-PHE-OH hydrolysis by Carboxypeptidase A,

highlighting the cleavage into Z-Leucine and L-Phenylalanine.

Experimental Protocol: CPA Activity Assay
While Hippuryl-L-Phe is the historical standard, Z-LEU-PHE-OH offers distinct kinetic insights

due to the bulky Z-group. The following protocol uses UV spectrophotometry to monitor

hydrolysis.

Objective: Determine CPA activity by monitoring the cleavage of Z-LEU-PHE-OH.

Reagents:

Assay Buffer: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5.

Substrate Solution: 1.0 mM Z-LEU-PHE-OH in 10% DMSO/Buffer (Dissolve in minimal

DMSO first, then dilute).

Enzyme Solution: Bovine Pancreatic CPA (diluted to ~1-5 units/mL in cold 10% LiCl or NaCl).

Workflow:

Blanking: Set spectrophotometer to 254 nm. Blank with substrate solution (minus enzyme).
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Equilibration: Pipette 2.9 mL of Substrate Solution into a quartz cuvette. Equilibrate to 25°C

for 3 minutes.

Initiation: Add 0.1 mL of Enzyme Solution. Mix by inversion immediately.

Measurement: Record absorbance change (

) for 3–5 minutes.

Note: Cleavage of the peptide bond results in a differential absorbance spectrum.

Calculation:

(Where

is the millimolar extinction coefficient difference; typically determined empirically for Z-
peptides, or use HPLC to quantify released Phe for absolute accuracy).

Part 3: Supramolecular Chemistry – Hydrogel
Formation[3][4]
Beyond enzymology, Z-LEU-PHE-OH is a potent low-molecular-weight gelator (LMWG). The

combination of the aromatic Z-group, the hydrophobic Leucine isobutyl side chain, and the

Phenylalanine benzyl ring drives self-assembly via

stacking and hydrophobic interactions.

Application in Drug Delivery
These hydrogels are biocompatible and can encapsulate hydrophobic drugs (e.g., Curcumin,

Doxorubicin). The gelation is often pH-reversible, making it an excellent candidate for

controlled release systems.

Protocol: pH-Switch Self-Assembly
This method avoids organic solvents, making the resulting gel suitable for cell culture or in vivo

studies.

Preparation: Weigh 5–10 mg of Z-LEU-PHE-OH.
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Solubilization: Add 0.5 mL of deionized water. Add 1M NaOH dropwise (approx 1-2

equivalents) until the peptide dissolves completely (Solution becomes clear, pH ~10-11).

Gelation Trigger:

Method A (Fast): Add 1M HCl dropwise until pH reaches ~5-6.

Method B (Homogeneous): Add Glucono-

-lactone (GdL).[2] GdL hydrolyzes slowly to gluconic acid, lowering the pH uniformly to
induce stable, transparent hydrogel formation over 1-2 hours.

Verification: Invert the vial. If the substance does not flow, a self-supporting hydrogel has

formed.

Visualization: Self-Assembly Logic
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Caption: The pH-triggered self-assembly mechanism of Z-LEU-PHE-OH into a supramolecular

hydrogel.

Part 4: Synthesis Precursor Role
Z-LEU-PHE-OH is frequently cited as an intermediate in the synthesis of protease inhibitors. It

is the direct precursor to:

Z-Leu-Phe-CHO (Aldehyde): A potent transition-state inhibitor for Serine Proteases (like

Chymotrypsin and Cathepsin G).

Z-Leu-Phe-CMK (Chloromethylketone): An irreversible alkylating inhibitor for similar

enzymes.
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Researchers studying Cathepsin G often use the aldehyde derivative. If using Z-LEU-PHE-OH
in this context, it serves as a competitive inhibitor (albeit weaker than the aldehyde) or a

substrate for specificity profiling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8576446?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8576446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

